6-(3-methoxyphenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(3-methoxyphenyl)-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H11N5OS/c1-21-11-6-4-5-10(9-11)14-19-20-13(17-18-15(20)22-14)12-7-2-3-8-16-12/h2-9H,1H3
• InChI Key: QNZVYNNESTWZBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC=CC=N4
• Molecular Formula: C15H11N5OS
• Molecular Weight: 309.3 g/mol

Description

"6-(3-methoxyphenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole" is a compound of significant interest due to its structural complexity and potential for varied applications in chemistry and materials science. It is part of a broader class of heterocyclic compounds that have been explored for their diverse chemical and physical properties.

Synthesis Analysis

The synthesis of such compounds often involves multi-step reactions, starting from basic aromatic or heterocyclic compounds. For instance, Dong et al. (2005) reported the synthesis of a structurally related compound using techniques like X-ray crystallography, NMR, MS, and IR, highlighting the complexity and meticulous approach required in synthesizing these compounds (Dong & Wang, 2005).

Scientific Research Applications

Antibacterial and Antioxidant Evaluation

6-(3-methoxyphenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its derivatives have been evaluated for their antibacterial and antioxidant activities. A study by Anusevičius et al. (2015) synthesized derivatives containing azole, diazole, oxadiazole, thiadiazole, and triazole fragments and found moderate activity against various microorganisms such as Rhizobium radiobacter, Xanthomonas campestris, and Escherichia coli. Some compounds also showed antioxidant activity (Anusevičius et al., 2015).

Antimicrobial Activity

Another research avenue involves the synthesis of novel derivatives for antimicrobial evaluation. El‐Kazak and Ibrahim (2013) focused on synthesizing polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, which were then screened for antimicrobial activity (El‐Kazak & Ibrahim, 2013).

Anticancer Potential

These compounds have also been explored for their anticancer properties. For instance, Yanchenko et al. (2020) synthesized 3-R-6-(4-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromides and assessed their antitumor activity on various cancer cell lines, demonstrating promising results as potential anticancer agents (Yanchenko et al., 2020).

Insecticidal Activity

Research by Qian et al. (2013) explored the insecticidal activity of novel triazolo-thiadiazoles, showing potential in regulating the growth of insect larvae, highlighting another important application of these compounds (Qian et al., 2013).

Antioxidant and Anticancer Activity

Sunil et al. (2010) investigated the in vitro antioxidant properties of triazolo-thiadiazoles, showing potent antioxidant activity. They also explored their anticancer activity, particularly against hepatocellular carcinoma cell lines, indicating their potential in cancer treatment (Sunil et al., 2010).